N-(pyrazolo[1,5-a]pyridin-5-yl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-pyrazolo[1,5-a]pyridin-5-yl-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C13H11N3OS/c17-13(9-12-2-1-7-18-12)15-10-4-6-16-11(8-10)3-5-14-16/h1-8H,9H2,(H,15,17)
• InChI Key: RVXOYMWCAXXCGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CC(=O)NC2=CC3=CC=NN3C=C2
• Molecular Formula: C13H11N3OS
• Molecular Weight: 257.31 g/mol

Description

“N-(pyrazolo[1,5-a]pyridin-5-yl)-2-(thiophen-2-yl)acetamide” is a complex organic compound that contains a pyrazolo[1,5-a]pyridine ring and a thiophene ring. Pyrazolo[1,5-a]pyridines are a class of compounds that have been studied for their potential biological activities. Thiophenes are sulfur-containing heterocyclic compounds that are also found in many biologically active molecules.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrazolo[1,5-a]pyridine ring and the thiophene ring in separate steps, followed by their coupling. The exact synthetic route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazolo[1,5-a]pyridine and thiophene rings, as well as the amide functional group. The electronic and steric interactions between these groups could have significant effects on the compound’s properties.

Chemical Reactions Analysis

As an organic compound containing multiple functional groups, “N-(pyrazolo[1,5-a]pyridin-5-yl)-2-(thiophen-2-yl)acetamide” could undergo a variety of chemical reactions. The reactivity of the compound would be influenced by factors such as the electron-donating or -withdrawing effects of the substituents on the rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by factors such as its molecular structure, the nature of its functional groups, and the electronic and steric interactions between these groups.

Scientific Research Applications

Synthetic and Medicinal Applications of Related Scaffolds

Pyrazolo[1,5-a]pyrimidine Scaffold

This chemical scaffold is recognized for its broad range of medicinal properties, including anticancer, CNS agents, anti-infectious, anti-inflammatory activities, and more. The structure-activity relationship (SAR) studies around this scaffold have been crucial in medicinal chemistry, leading to several lead compounds for diverse therapeutic targets. This suggests a potential avenue for research into N-(pyrazolo[1,5-a]pyridin-5-yl)-2-(thiophen-2-yl)acetamide, focusing on its application in developing drug-like candidates across various disease models (Cherukupalli et al., 2017).

Pyrazole Heterocycles

The pyrazole moiety is integral to many biologically active compounds, functioning as a pharmacophore. Its incorporation into molecules has led to a wide spectrum of biological activities, such as anticancer, analgesic, anti-inflammatory, and antimicrobial effects. The synthetic versatility of pyrazole derivatives underlines the potential for N-(pyrazolo[1,5-a]pyridin-5-yl)-2-(thiophen-2-yl)acetamide to serve as a building block in organic synthesis aimed at creating new therapeutic agents (Dar & Shamsuzzaman, 2015).

Heterocyclic N-oxide Molecules

This category of compounds, including pyridine and indazole N-oxides, showcases a broad spectrum of functionalities in organic synthesis, catalysis, and drug development. Their utility in forming metal complexes, designing catalysts, and medicinal applications, such as anticancer and anti-inflammatory activities, provides insight into the chemical versatility and potential application areas for the compound (Li et al., 2019).

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Compounds containing pyrazolo[1,5-a]pyridine and thiophene rings have been studied for their potential activities against various biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could involve further studies of its synthesis, properties, and potential biological activities. This could include the development of more efficient synthetic routes, the investigation of its reactivity under various conditions, and the evaluation of its activity against different biological targets.